Cas no 2640975-74-0 (5-bromo-N-[(2-methoxyphenyl)methyl]-2-(methylsulfanyl)pyrimidin-4-amine)

• Product Name: 5-bromo-N-[(2-methoxyphenyl)methyl]-2-(methylsulfanyl)pyrimidin-4-amine
• CAS No: 2640975-74-0
• MF: C₁₃H₁₄BrN₃OS
• MW: 340.238760471344
• CID: 5319488
• PubChem ID: 154830021
• Update Time: 2025-08-03

5-bromo-N-[(2-methoxyphenyl)methyl]-2-(methylsulfanyl)pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• AKOS040724836
• 2640975-74-0
• F6754-8676
• 5-bromo-N-[(2-methoxyphenyl)methyl]-2-(methylsulfanyl)pyrimidin-4-amine

• Inchi： 1S/C13H14BrN3OS/c1-18-11-6-4-3-5-9(11)7-15-12-10(14)8-16-13(17-12)19-2/h3-6,8H,7H2,1-2H3,(H,15,16,17)
• InChI Key： LPEXTJJCCPUMJX-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(N=C1NCC1C=CC=CC=1OC)SC

Computed Properties

• Exact Mass: 339.00410g/mol
• Monoisotopic Mass: 339.00410g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 72.3Ų

Additional information on 5-bromo-N-[(2-methoxyphenyl)methyl]-2-(methylsulfanyl)pyrimidin-4-amine

Introduction to 5-bromo-N-[(2-methoxyphenyl)methyl]-2-(methylsulfanyl)pyrimidin-4-amine (CAS No. 2640975-74-0)

5-bromo-N-[(2-methoxyphenyl)methyl]-2-(methylsulfanyl)pyrimidin-4-amine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2640975-74-0, belongs to the pyrimidine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications.

The molecular structure of this compound features a pyrimidine core substituted with several functional groups, including a bromine atom at the 5-position, an N-substituent containing a (2-methoxyphenyl)methyl group, and a methylsulfanyl group at the 2-position. These structural elements contribute to its unique chemical properties and biological interactions, making it a valuable scaffold for drug discovery and medicinal chemistry.

In recent years, there has been growing interest in developing novel pyrimidine derivatives as potential candidates for treating various diseases. The presence of the bromine atom in the structure suggests that this compound may exhibit properties such as modularity and reactivity, which are highly desirable in medicinal chemistry. Additionally, the (2-methoxyphenyl)methyl group and methylsulfanyl group introduce further complexity, potentially enhancing its binding affinity to biological targets.

One of the most compelling aspects of 5-bromo-N-[(2-methoxyphenyl)methyl]-2-(methylsulfanyl)pyrimidin-4-amine is its potential role in oncology research. Pyrimidine derivatives have been extensively studied for their anti-cancer properties, and modifications to the pyrimidine core can significantly alter their biological activity. The specific substitution pattern of this compound may confer selective toxicity against certain cancer cell lines, making it a promising candidate for further investigation.

Recent studies have highlighted the importance of structural diversity in drug discovery programs. Compounds like 5-bromo-N-[(2-methoxyphenyl)methyl]-2-(methylsulfanyl)pyrimidin-4-amine offer a rich source of structural variation that can be exploited to develop new therapeutic agents. The combination of different functional groups on the pyrimidine ring allows for fine-tuning of pharmacokinetic and pharmacodynamic properties, which is crucial for achieving optimal drug efficacy and safety.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, are often employed to construct the desired molecular framework. The expertise in synthetic organic chemistry is essential to achieve the complex structural features that define this compound.

In addition to its potential applications in oncology, 5-bromo-N-[(2-methoxyphenyl)methyl]-2-(methylsulfanyl)pyrimidin-4-amine may also have utility in other therapeutic areas. For instance, its structural motifs could be modified to develop compounds with anti-inflammatory or antimicrobial properties. The versatility of pyrimidine derivatives makes them valuable tools for exploring new drug targets and mechanisms of action.

The development of novel pharmaceutical agents relies heavily on interdisciplinary collaboration between chemists, biologists, and clinicians. Computational modeling and high-throughput screening techniques are increasingly being used to identify promising drug candidates like 5-bromo-N-[(2-methoxyphenyl)methyl]-2-(methylsulfanyl)pyrimidin-4-amine. These approaches allow researchers to predict biological activity and optimize molecular properties before conducting expensive wet-lab experiments.

The regulatory landscape for new drug development is stringent but well-defined, ensuring that only safe and effective compounds reach the market. Preclinical studies are essential to evaluate the pharmacological profile of 5-bromo-N-[(2-methoxyphenyl)methyl]-2-(methylsulfanyl)pyrimidin-4-amine before it can be tested in human clinical trials. These studies provide critical data on its absorption, distribution, metabolism, excretion (ADME), and toxicity (Tox), which are essential for assessing its potential as a therapeutic agent.

One of the challenges in drug development is achieving selectivity—ensuring that a compound targets specific disease-causing pathways without affecting normal physiological processes. The unique structural features of 5-bromo-N-[(2-methoxyphenyl)methyl]-2-(methylsulfanyl)pyrimidin-4-amine may contribute to its selectivity by interacting with distinct binding sites on biological targets. This specificity is crucial for minimizing side effects and improving patient outcomes.

As research continues to uncover new biological pathways and disease mechanisms, compounds like 5-bromo-N-[(2-methoxyphenyl)methyl]-2-(methylsulfanyl)pyrimidin-4-amine will play an increasingly important role in drug discovery efforts. The ability to modify their molecular structure allows researchers to fine-tune their properties for specific therapeutic applications. This flexibility makes them valuable tools for developing next-generation pharmaceutical agents.

The future of pharmaceutical research is likely to be shaped by advances in synthetic chemistry, computational biology, and personalized medicine. Compounds derived from natural product scaffolds or designed using computational methods will continue to drive innovation in drug development. 5-bromo-N-[(2-methoxyphenyl)methyl]-2-(methylsulfanyl)pyrimidin-4-amine exemplifies how structural diversity can lead to novel therapeutic opportunities.